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Compound of Interest

Compound Name: 4-Hexen-2-one

Cat. No.: B14682572

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical waste is a cornerstone of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the proper
disposal of 4-Hexen-2-one, ensuring compliance with safety regulations and minimizing risks.

Immediate Safety and Hazard Information

4-Hexen-2-one is classified as a hazardous substance. It is a flammable liquid and vapor, and
while specific toxicity data is not readily available, it should be handled with care, assuming it
may be harmful if inhaled, ingested, or absorbed through the skin.[1] Always handle this
chemical in a well-ventilated area, such as a chemical fume hood, away from heat, sparks,
open flames, and hot surfaces.[2][3] The use of personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles or a face shield, and a lab coat, is mandatory.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Hexen-2-one and related
compounds, which is essential for its proper handling and storage.
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Property Value

Molecular Formula CeH100[4]

Molecular Weight 98.14 g/mol [4]

Flash Point 81.00 °F (27.00 °C) (estimated)[5]
Boiling Point Not readily available

Density Not readily available

Solubility in Water 1.583e+004 mg/L @ 25 °C (estimated)[5]

Step-by-Step Disposal Protocol

The mandated method for the disposal of 4-Hexen-2-one is through an approved hazardous
waste disposal facility.[6] Under no circumstances should this chemical be disposed of down
the drain or in regular trash.

e Waste Collection and Segregation:

o Designated Waste Container: All waste containing 4-Hexen-2-one, including contaminated
absorbent materials and disposable PPE, must be collected in a designated, clearly
labeled, and sealed container.[7]

o Container Compatibility: The container must be compatible with flammable organic liquids.
Often, the original container is a suitable choice.[8][9] Do not use metal containers for
corrosive waste, although 4-Hexen-2-one is not classified as corrosive.[8]

o Waste Segregation: Do not mix 4-Hexen-2-one waste with other waste streams,
particularly incompatible materials like strong oxidizing agents, acids, or bases.[10][11] It
should be collected as a non-halogenated organic solvent waste.[11][12]

e Labeling and Storage:

o Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the
full chemical name "4-Hexen-2-one," and indicate its flammable nature.[8][10][12] The
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label should also include the approximate concentration and composition if it is a mixture.
[12]

o Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a
designated SAA, which must be at or near the point of generation.[10][13] This area
should be away from ignition sources and incompatible materials.[3][7] Flammable waste
is best stored in a fire-rated cabinet.[14]

o Container Management: Keep the waste container tightly closed at all times, except when
adding waste.[8][15] Ensure the outside of the container is free from contamination.[11]

e Arranging for Disposal:

o Contact Environmental Health and Safety (EHS): When the container is full or ready for
disposal, contact your institution's EHS or equivalent department to arrange for a pickup.
[8][13]

o Documentation: Complete any required hazardous waste pickup request forms, providing
accurate information about the waste composition.[8][12]

Experimental Protocols

Currently, there are no widely established and cited experimental protocols for the on-site
neutralization or degradation of 4-Hexen-2-one for disposal purposes. The standard and
required procedure is collection and disposal by a licensed hazardous waste contractor, who
may employ methods such as incineration for energy recovery (as a secondary fuel source at a
cement kiln) or other treatment processes to render the waste non-hazardous.[16]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-Hexen-2-one.
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Caption: Workflow for the proper disposal of 4-Hexen-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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